Cas no 56680-97-8 (3-chloro-2-(methoxymethyl)aniline)

• Product Name: 3-chloro-2-(methoxymethyl)aniline
• CAS No: 56680-97-8
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 3360215
• PubChem ID: 23446885
• Update Time: 2025-04-21

3-chloro-2-(methoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-CHLORO-2-(METHOXYMETHYL)-
• 3-chloro-2-(methoxymethyl)aniline
• AKOS013057703
• EN300-148362
• 56680-97-8
• SCHEMBL6734384

• Inchi： 1S/C8H10ClNO/c1-11-5-6-7(9)3-2-4-8(6)10/h2-4H,5,10H2,1H3
• InChI Key： HEZDMBQBNPRLKS-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(Cl)=C1COC

Computed Properties

• Exact Mass: 171.0450916Da
• Monoisotopic Mass: 171.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers